Cas no 98139-22-1 (4-Amino-3,5-dinitrobenzenesulfonic acid)
98139-22-1 structure
Product Name:4-Amino-3,5-dinitrobenzenesulfonic acid
CAS No:98139-22-1
MF:C6H5N3O7S
MW:263.184799909592
CID:828865
PubChem ID:3562834
Update Time:2025-04-19
4-Amino-3,5-dinitrobenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3,5-dinitrobenzenesulfonic acid
- DTXSID40393665
- 98139-22-1
- CS-0329975
- 2,6-Dinitroanilin-4-Sulfosaure
- AC-27148
- FT-0701567
- AKOS016004843
- SCHEMBL8066473
-
- MDL: MFCD00856166
- Inchi: 1S/C6H5N3O7S/c7-6-4(8(10)11)1-3(17(14,15)16)2-5(6)9(12)13/h1-2H,7H2,(H,14,15,16)
- InChI Key: QDVQTSSPAQEFEN-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-])(=O)(=O)O
Computed Properties
- Exact Mass: 262.98482068g/mol
- Monoisotopic Mass: 262.98482068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 180Ų
4-Amino-3,5-dinitrobenzenesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A073375-250mg |
4-Amino-3,5-dinitrobenzenesulfonic acid |
98139-22-1 | 250mg |
$ 265.00 | 2022-06-08 | ||
| TRC | A073375-500mg |
4-Amino-3,5-dinitrobenzenesulfonic acid |
98139-22-1 | 500mg |
$ 435.00 | 2022-06-08 |
4-Amino-3,5-dinitrobenzenesulfonic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
98139-22-1 (4-Amino-3,5-dinitrobenzenesulfonic acid) Related Products
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